Cas no 13505-39-0 (1-Butanone, 3-hydroxy-1-phenyl-)

• Product name: 1-Butanone, 3-hydroxy-1-phenyl-
• CAS No: 13505-39-0
• MF: C₁₀H₁₂O₂
• MW: 164.20108
• CID: 1237602
• PubChem ID: 10749540

1-Butanone, 3-hydroxy-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 3-hydroxy-1-phenyl-
• β-hydroxybutyrophenone
• 1-Benzoyl-2-propanol
• 13505-39-0
• 4-phenyl-2-hydroxy-4-butanone
• SCHEMBL2026600
• beta-Hydroxybutyrophenone
• EN300-7912704
• 3-hydroxy-1-phenylbutan-1-one
• 3-Hydroxy-1-phenyl-1-butanone

• MDL： MFCD24687936
• Inchi： InChI=1S/C10H12O2/c1-8(11)7-10(12)9-5-3-2-4-6-9/h2-6,8,11H,7H2,1H3
• InChI Key： IKOAVSIGNGDTNP-UHFFFAOYSA-N
• SMILES： CC(CC(=O)C1=CC=CC=C1)O

Computed Properties

• Exact Mass: 164.08376
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3